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Compound of Interest

Compound Name: 4-Amino-2-nitropyridine

Cat. No.: B056722 Get Quote

An In-depth Technical Guide to the Health and Safety of Handling 4-Amino-2-nitropyridine

Disclaimer: Detailed, experimentally verified health and safety data for 4-Amino-2-
nitropyridine (CAS No. 14916-64-4) is limited in publicly available literature. The following

guide has been compiled using computational data specific to 4-Amino-2-nitropyridine and

safety data from the closely related, but more extensively studied, compound 4-Aminopyridine

(CAS No. 504-24-5). This information should be used as a guideline for establishing safe

handling procedures. A comprehensive, substance-specific risk assessment should be

conducted by qualified personnel before any handling or use.

Hazard Identification and Classification
Due to the lack of specific experimental data for 4-Amino-2-nitropyridine, the hazard

classification is based on its structural analogue, 4-Aminopyridine. The presence of the nitro

functional group may alter toxicity, and the compound should be handled with extreme caution

as a substance with unknown toxicological properties.

Based on the data for the analogue 4-Aminopyridine, the following hazards are anticipated[1]

[2]:

Signal Word: Danger[1][2]

GHS Hazard Pictograms:
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GHS05: Corrosion

GHS06: Acute Toxicity (fatal or toxic)

GHS09: Hazardous to the Aquatic Environment

Hazard Statements:

H300: Fatal if swallowed.[1][2]

H311 + H331: Toxic in contact with skin or if inhaled.[1][2]

H314: Causes severe skin burns and eye damage.[1][2]

H411: Toxic to aquatic life with long lasting effects.[1][2]

Precautionary Statements:

P260: Do not breathe dust.[1][3][4]

P270: Do not eat, drink or smoke when using this product.[1][3][4]

P273: Avoid release to the environment.[1][3][4]

P280: Wear protective gloves/ protective clothing/ eye protection/ face protection.[1][3][4]

P301 + P310 + P330: IF SWALLOWED: Immediately call a POISON CENTER/ doctor.

Rinse mouth.[1]

P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated

clothing. Rinse skin with water/ shower.[1]

P304 + P340 + P310: IF INHALED: Remove person to fresh air and keep comfortable for

breathing. Immediately call a POISON CENTER/ doctor.[1]

P305 + P351 + P338 + P310: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing. Immediately call a

POISON CENTER/ doctor.[1]
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P405: Store locked up.[1][3]

P501: Dispose of contents/ container to an approved waste disposal plant.[1][3]

Physicochemical and Toxicological Data
The following tables summarize known data for 4-Amino-2-nitropyridine and its analogue, 4-

Aminopyridine. All data for 4-Aminopyridine should be considered as indicative only.

Table 1: Physical and Chemical Properties
Property

Value (4-Amino-2-
nitropyridine)

Value (Analogue: 4-
Aminopyridine)

Reference

Molecular Formula C₅H₅N₃O₂ C₅H₆N₂ [5][6]

Molecular Weight 139.11 g/mol 94.12 g/mol [5][6]

Appearance Solid (predicted) White solid/powder [7]

Melting Point Not available 155 - 158 °C [1]

Boiling Point Not available 273 °C [1]

log Pow (n-

octanol/water)
0.4 (Computed) ca. -0.76 [1][5]

Table 2: Toxicological Data (Based on Analogue: 4-
Aminopyridine)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.sigmaaldrich.com/TW/en/sds/aldrich/a78403?userType=undefined
https://www.jubilantingrevia.com/uploads/files/39msds_0078GjGhs12Div.3sds4-Aminopyridine.pdf
https://www.sigmaaldrich.com/TW/en/sds/aldrich/a78403?userType=undefined
https://www.jubilantingrevia.com/uploads/files/39msds_0078GjGhs12Div.3sds4-Aminopyridine.pdf
https://www.benchchem.com/product/b056722?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-2-nitropyridine
https://www.calpaclab.com/4-amino-2-nitropyridine-min-98-100-mg/ala-a191044-100mg
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-2-nitropyridine
https://www.calpaclab.com/4-amino-2-nitropyridine-min-98-100-mg/ala-a191044-100mg
https://cameochemicals.noaa.gov/chris/APY.pdf
https://www.sigmaaldrich.com/TW/en/sds/aldrich/a78403?userType=undefined
https://www.sigmaaldrich.com/TW/en/sds/aldrich/a78403?userType=undefined
https://www.sigmaaldrich.com/TW/en/sds/aldrich/a78403?userType=undefined
https://pubchem.ncbi.nlm.nih.gov/compound/4-Amino-2-nitropyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Endpoint Species Route Value Reference

LD50 Rat Oral 20 mg/kg [1]

LC50 Rat Inhalation
0.53 mg/l (4 h,

dust/mist)
[1]

LD50 Rabbit Dermal 327 mg/kg [1]

Skin

Corrosion/Irritatio

n

Reconstructed

human epidermis

(RhE)

In-vitro
Causes burns

(OECD 431)
[1]

Serious Eye

Damage/Irritation
In-vitro study In-vitro

Irreversible

effects on the

eye (OECD 492)

[1]

Germ Cell

Mutagenicity
S. typhimurium

Ames test

(OECD 471)
Negative [1]

Carcinogenicity N/A N/A

Not identified as

a carcinogen by

IARC, NTP, or

OSHA.[1][8]

[1][8]

Table 3: Ecotoxicity Data (Based on Analogue: 4-
Aminopyridine)

Endpoint Species Test Type Value Reference

LC50
Oryzias latipes

(Fish)

96 h semi-static

(OECD 203)
3.43 mg/l [1]

EC50
Daphnia magna

(Water flea)

48 h

(Immobilization)
14.5 mg/l [1]

Emergency Procedures and First Aid
First responders must protect themselves from exposure.[1][3] Immediate medical attention is

required for all routes of exposure.[9][10]
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Route of Exposure

Immediate First Aid Action

Medical Attention

Inhalation 1. Move to fresh air.
2. Keep comfortable for breathing.

3. If breathing stops, give artificial respiration.

Skin Contact 1. Immediately remove all contaminated clothing.
2. Rinse skin with plenty of water/shower for 15 mins.

Eye Contact

1. Rinse cautiously with water for several minutes.
2. Remove contact lenses, if present and easy to do.

3. Continue rinsing.

Ingestion

1. Rinse mouth.
2. Give 1-2 glasses of water to drink.

3. DO NOT induce vomiting.

IMMEDIATELY
Call a POISON CENTER or Doctor

Click to download full resolution via product page

Caption: General First Aid Workflow for Exposure.

Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[1] If

breathing has stopped, provide artificial respiration.[3] Seek immediate medical attention.[3]

Skin Contact: Immediately take off all contaminated clothing.[1] Rinse the affected skin area

with plenty of water or use a safety shower.[1] Seek immediate medical attention.[3]

Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes,

also under the eyelids.[11][12] Remove contact lenses if present and easy to do so.[1] Seek

immediate medical attention from an ophthalmologist.[3]

Ingestion: If swallowed, rinse mouth with water.[11] Give one or two glasses of water to

drink.[3] Do NOT induce vomiting.[10] Seek immediate medical attention.[3] Effects of

ingestion may include dizziness, headache, and unconsciousness.[1]
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Handling, Storage, and Personal Protective
Equipment (PPE)

Handling: Use only in a well-ventilated area, preferably within a certified chemical fume

hood.[1][13] Avoid the formation and inhalation of dust.[1][12] Do not eat, drink, or smoke

when using this product.[3][11] Wash hands and any exposed skin thoroughly after handling.

[3][11]

Storage: Store in a dry, cool, and well-ventilated place.[1] Keep the container tightly closed.

[1] Store in a locked area accessible only to authorized personnel.[1]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield as described by

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[11]

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber). It is

recommended to double-glove.[13] Wear a laboratory coat, long pants, and closed-toe

shoes.[13]

Respiratory Protection: If dust is generated and engineering controls are insufficient, use a

NIOSH/MSHA or European Standard EN 149 approved particulate respirator.[11][12]

Accidental Release and Fire-Fighting Measures
Accidental Release
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Spill Detected

Evacuate immediate area
Alert others

Assess the spill
(Size, Location)

Don appropriate PPE
(Gloves, Goggles, Respirator)

Contain the spill
Cover with inert absorbent material

(e.g., vermiculite, sand)

Carefully sweep or scoop up material
Place in a sealed, labeled container

Decontaminate the spill area
Wash with soap and water

Dispose of waste as hazardous material
Follow institutional/local regulations

Spill Response Complete

Click to download full resolution via product page

Caption: Logical Workflow for a Solid Chemical Spill.
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Personal Precautions: Evacuate personnel from the immediate area.[1][10] Ensure adequate

ventilation.[1] Avoid breathing dust and prevent contact with skin or eyes.[1] Wear the

appropriate level of PPE as described in Section 4.0.

Environmental Precautions: Prevent the substance from entering drains or surface water.[1]

[7]

Methods for Cleaning Up: For small spills, carefully sweep up the solid material, avoiding

dust generation, and place it into a suitable, sealed container for disposal.[11] Use an inert

absorbent material like vermiculite or sand if necessary. Clean the affected area thoroughly

once the material has been removed.[1]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical powder,

or carbon dioxide.[9][12]

Specific Hazards: The substance is combustible.[1][7] In the event of a fire, hazardous

combustion gases such as nitrogen oxides (NOx) and carbon monoxide (CO) may be

produced.[9][10] Dust may form explosive mixtures with air upon intense heating.[1][3]

Protective Equipment: Firefighters should wear full protective clothing and a self-contained

breathing apparatus (SCBA).[1][7]

Experimental Protocols Cited
The toxicological data for the analogue compound 4-Aminopyridine references several

standardized OECD (Organisation for Economic Co-operation and Development) test

guidelines.[1] These protocols are the basis for assessing the hazards of chemical substances.

OECD Test Guideline 431 (In Vitro Skin Corrosion): This test determines the corrosive

potential of a chemical on the skin by using a reconstructed human epidermis model. The

chemical is applied to the tissue surface, and cell viability is measured after specific

exposure times. A significant decrease in viability indicates a corrosive effect.

OECD Test Guideline 492 (Reconstructed human Cornea-like Epithelium test method): This

in-vitro method assesses the potential for a chemical to cause serious eye damage. The test

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.sigmaaldrich.com/TW/en/sds/aldrich/a78403?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AAJ61470&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/en/sds/aldrich/a78403?userType=undefined
https://www.sigmaaldrich.com/TW/en/sds/aldrich/a78403?userType=undefined
https://www.sigmaaldrich.com/TW/en/sds/aldrich/a78403?userType=undefined
https://cameochemicals.noaa.gov/chris/APY.pdf
https://www.fishersci.com/store/msds?partNumber=AC360630010&productDescription=4-AMINO-3-NITROPYRIDINE+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/en/sds/aldrich/a78403?userType=undefined
https://www.fishersci.co.uk/store/msds?partNumber=10122610&productDescription%3D4-Aminopyridine%2C+98%25%2C+5g&countryCode=GB&language=en
https://www.capotchem.com/doc/viewmsds_18614-51-2.html
https://www.sigmaaldrich.com/TW/en/sds/aldrich/a78403?userType=undefined
https://cameochemicals.noaa.gov/chris/APY.pdf
https://www.fishersci.co.uk/store/msds?partNumber=10122610&productDescription%3D4-Aminopyridine%2C+98%25%2C+5g&countryCode=GB&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ61470&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/en/sds/aldrich/a78403?userType=undefined
https://www.jubilantingrevia.com/uploads/files/39msds_0078GjGhs12Div.3sds4-Aminopyridine.pdf
https://www.sigmaaldrich.com/TW/en/sds/aldrich/a78403?userType=undefined
https://cameochemicals.noaa.gov/chris/APY.pdf
https://www.sigmaaldrich.com/TW/en/sds/aldrich/a78403?userType=undefined
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056722?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


substance is applied to a reconstructed human cornea-like epithelium tissue. Cell viability is

measured after exposure to predict the chemical's hazard classification for eye irritation or

serious damage.

OECD Test Guideline 471 (Bacterial Reverse Mutation Test - Ames Test): This is a widely

used test for identifying gene mutations. Strains of the bacterium Salmonella typhimurium

that carry a mutation preventing them from synthesizing a specific amino acid are used. The

bacteria are exposed to the test chemical, and the number of colonies that have reverted

(mutated back) to a state where they can produce the amino acid is counted. A positive

result indicates the chemical is a mutagen.[1]

Disposal Considerations
Waste material must be disposed of in accordance with all applicable federal, state, and local

environmental regulations.[1] The substance should be treated as hazardous waste.[1] Do not

allow the chemical to enter drains or sewer systems.[1] Contaminated packaging should be

disposed of in the same manner as the product itself.[1] Consider incineration in a chemical

incinerator equipped with an afterburner and scrubber.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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